Cas no 944581-06-0 ( )

• Product Name: &nbsp
• CAS No: 944581-06-0
• MF: C₁₂H₇BrN₄O₂
• MW: 319.113580942154
• CID: 1000953
• PubChem ID: 45158633
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(3-nitro-phenyl)-imidazo[1,2-a]pyrimidine
• 6-bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyrimidine
• DTXSID90669605
• 944581-06-0
• AKOS017554683
•  

• Inchi： 1S/C12H7BrN4O2/c13-9-5-14-12-15-11(7-16(12)6-9)8-2-1-3-10(4-8)17(18)19/h1-7H
• InChI Key： NDXKWWQVZSSAHI-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=NC(=CN2C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.97500
• Monoisotopic Mass: 317.97524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.01000
• LogP: 3.59020